Cas no 736991-92-7 (4-Chloro-6-(1-ethoxyvinyl)pyrimidine)

• Product Name: 4-Chloro-6-(1-ethoxyvinyl)pyrimidine
• CAS No: 736991-92-7
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 4817615
• Update Time: 2025-05-22

4-Chloro-6-(1-ethoxyvinyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(1-ethoxyvinyl)pyrimidine
• Pyrimidine, 4-chloro-6-(1-ethoxyethenyl)-
• 4-chloro-6-(1-ethoxyethenyl)pyrimidine
• 4-chloro-6-[1-(ethyloxy)ethenyl]pyrimidine
• 4-Chloro-6-(1-ethoxyvinyl)pyrimidine

• Inchi： 1S/C8H9ClN2O/c1-3-12-6(2)7-4-8(9)11-5-10-7/h4-5H,2-3H2,1H3
• InChI Key： KZZVPLCORFELLU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=C)OCC)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• XLogP3: 2.1
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-6-(1-ethoxyvinyl)pyrimidine

Comprehensive Analysis of 4-Chloro-6-(1-ethoxyvinyl)pyrimidine (CAS No. 736991-92-7): Properties, Applications, and Industry Trends

4-Chloro-6-(1-ethoxyvinyl)pyrimidine (CAS No. 736991-92-7) is a specialized pyrimidine derivative gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This compound features a chloro-substituted pyrimidine core coupled with an ethoxyvinyl group, enabling versatile reactivity for cross-coupling reactions and heterocyclic synthesis. Its CAS registry number (736991-92-7) ensures precise identification in global chemical databases, addressing growing demands for traceability in high-value intermediates.

Recent interest in 4-Chloro-6-(1-ethoxyvinyl)pyrimidine aligns with the surge in small-molecule drug discovery, particularly for kinase inhibitors and antiviral agents. Industry reports highlight its role in constructing biaryl scaffolds via Suzuki-Miyaura coupling—a technique frequently searched in AI-driven retrosynthesis platforms. The compound’s ethoxyvinyl moiety also facilitates click chemistry applications, a trending topic in bioorthogonal labeling studies. Researchers increasingly inquire about its solubility profiles and stability under catalytic conditions, reflecting practical concerns in process chemistry optimization.

From a synthetic perspective, 736991-92-7 serves as a multifunctional building block for N-heterocycles. Its chloropyrimidine segment allows nucleophilic substitutions, while the vinyl ether group participates in cycloadditions—key for constructing fused ring systems prevalent in crop protection chemicals. Patent analyses reveal its utility in precision agriculture formulations, correlating with Google Trends data showing rising searches for sustainable agrochemicals and low-residue pesticides.

Quality control protocols for CAS No. 736991-92-7 emphasize HPLC purity (>98%) and NMR spectral validation, critical for GMP-compliant production. The compound’s storage conditions (typically 2-8°C under inert atmosphere) are frequently discussed in chemical forum threads, alongside queries about its scalability in continuous flow reactors—an emerging industrial trend. Notably, its molecular weight (198.63 g/mol) and logP value (~2.1) make it suitable for lipophilic drug design, a hot topic in bioavailability enhancement research.

Environmental and regulatory aspects of 4-Chloro-6-(1-ethoxyvinyl)pyrimidine are scrutinized under REACH compliance frameworks. Recent publications explore its biodegradation pathways, responding to increased search volumes for green chemistry metrics. The compound’s vapor pressure and hydrolytic stability data are often requested in safety data sheets (SDS), reflecting workplace safety priorities in pharma manufacturing hubs.

Market intelligence indicates growing procurement of 736991-92-7 by CDMOs (Contract Development and Manufacturing Organizations) specializing in orphan drug intermediates. This aligns with PubMed-indexed studies on rare disease therapeutics, where modified pyrimidines show promise. The compound’s cost-efficiency compared to analogous brominated derivatives is another searched comparison point in procurement portals.

Innovative applications include its use in metal-organic frameworks (MOFs) for catalytic systems, leveraging the vinyl ether group’s coordination potential. This connects to trending arXiv preprints on single-atom catalysis—a field with 300% YoY search growth. Furthermore, its fluorescence quenching properties are investigated for biosensor development, addressing the booming diagnostics market.